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Compound of Interest

Compound Name: Stearoyl coenzyme A lithium

Cat. No.: B573382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Stearoyl coenzyme A (Stearoyl-CoA) lithium salt is a pivotal molecule in the realm of lipid

metabolism. As the 18-carbon saturated fatty acyl-CoA, it stands at a critical metabolic

crossroads, serving as a key substrate for both the synthesis of monounsaturated fatty acids

and the elongation of fatty acid chains. This technical guide provides a comprehensive

overview of the structure, properties, and biological significance of Stearoyl-CoA lithium salt,

with a focus on its practical application in research and drug development.

Structure and Physicochemical Properties
Stearoyl-CoA is a complex molecule comprising a stearic acid moiety linked to coenzyme A via

a thioester bond. The lithium salt form enhances its stability and solubility in aqueous solutions,

making it suitable for a wide range of biochemical assays.

Table 1: General and Physicochemical Properties of Stearoyl Coenzyme A Lithium Salt
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Property Value Reference(s)

Synonyms
n-Octadecanoyl Coenzyme A

lithium salt
[1]

CAS Number 193402-48-1 [1]

Molecular Formula C₃₉H₇₀N₇O₁₇P₃S · xLi [1]

Molecular Weight 1034.00 g/mol [1]

Appearance White to slightly yellow powder [1]

Purity ≥90% [2]

Solubility Soluble in water (2 mg/mL) [3]

Storage Store at -20°C [4]

Stability

Aqueous solutions are stable

for up to 6 months at -80°C

and for 1 month at -20°C.

Biological Role and Signaling Pathways
Stearoyl-CoA is a central player in lipid biosynthesis and cellular signaling. Its primary roles

include:

Substrate for Stearoyl-CoA Desaturase (SCD): Stearoyl-CoA is the principal substrate for

SCD, an endoplasmic reticulum-bound enzyme that catalyzes the introduction of a cis-

double bond at the Δ9 position of the fatty acyl chain, converting it to oleoyl-CoA.[5][6] This is

a rate-limiting step in the biosynthesis of monounsaturated fatty acids (MUFAs), which are

essential components of membrane phospholipids, triglycerides, and cholesterol esters.[5][7]

Fatty Acid Elongation: Stearoyl-CoA can be further elongated in the endoplasmic reticulum

by the addition of two-carbon units from malonyl-CoA, contributing to the synthesis of very-

long-chain fatty acids (VLCFAs).[8][9]

PPAR Signaling Pathway: Stearoyl-CoA and its downstream product, oleoyl-CoA, are

involved in the activation of Peroxisome Proliferator-Activated Receptors (PPARs),
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particularly PPARγ.[2] PPARs are nuclear receptors that play a crucial role in the regulation

of genes involved in lipid and glucose metabolism.[10] Activation of PPARγ by ligands such

as oleoyl-CoA can influence adipogenesis and insulin sensitivity.[11][12][13]

Conversion of Stearoyl-CoA to Oleoyl-CoA
The desaturation of Stearoyl-CoA is a critical enzymatic reaction for maintaining cellular lipid

homeostasis.
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Conversion of Stearoyl-CoA to Oleoyl-CoA by SCD1.

Fatty Acid Elongation Pathway
Stearoyl-CoA serves as a substrate for the fatty acid elongation machinery, leading to the

synthesis of longer saturated fatty acids.
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Microsomal fatty acid elongation of Stearoyl-CoA.
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PPARγ Activation Signaling
The metabolic products of Stearoyl-CoA can act as signaling molecules to activate PPARγ,

influencing gene expression related to lipid metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. Fatty acids elongation in the endoplasmic reticulum [mpmp.huji.ac.il]

3. researchgate.net [researchgate.net]

4. Stearoyl Coenzyme A, Lithium salt [admin.ebiohippo.com]

5. Stearoyl-CoA desaturase, a short-lived protein of endoplasmic reticulum with multiple
control mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b573382?utm_src=pdf-body-img
https://www.benchchem.com/product/b573382?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/42135
https://mpmp.huji.ac.il/maps/fa_elong.html
https://www.researchgate.net/publication/377327775_How_to_Read_and_Interpret_1H-NMR_and_13C-NMR_Spectrums
https://admin.ebiohippo.com/en/stearoyl-coenzyme-a-lithium-salt.html
https://pubmed.ncbi.nlm.nih.gov/12538076/
https://pubmed.ncbi.nlm.nih.gov/12538076/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Electrospray Ionization Tandem Mass Spectrometry (Esi-Ms/Ms) Analysis of the Lipid
Molecular Species Composition of Yeast Subcellular Membranes Reveals Acyl Chain-Based
Sorting/Remodeling of Distinct Molecular Species En Route to the Plasma Membrane - PMC
[pmc.ncbi.nlm.nih.gov]

7. Biochemical and physiological function of stearoyl-CoA desaturase - PMC
[pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. agrilife.org [agrilife.org]

10. PPARs are a unique set of fatty acid regulated transcription factors controlling both lipid
metabolism and inflammation - PMC [pmc.ncbi.nlm.nih.gov]

11. iosrjournals.org [iosrjournals.org]

12. researchgate.net [researchgate.net]

13. PPAR-γ Activation Increases Insulin Secretion through the Up-regulation of the Free
Fatty Acid Receptor GPR40 in Pancreatic β-Cells | PLOS One [journals.plos.org]

To cite this document: BenchChem. [An In-depth Technical Guide to Stearoyl Coenzyme A
Lithium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b573382#structure-and-properties-of-stearoyl-
coenzyme-a-lithium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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